Cas no 2091142-16-2 ((5-Ethoxy-2-fluoro-3-methylphenyl)methanol)

(5-Ethoxy-2-fluoro-3-methylphenyl)methanol is a fluorinated aromatic alcohol with a methoxy-substituted phenyl core, offering versatile utility in synthetic organic chemistry. Its structural features, including the ethoxy and fluorine substituents, enhance reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and as a building block for pharmaceuticals and agrochemicals. The benzylic alcohol group provides a handle for further functionalization, enabling derivatization into esters, ethers, or oxidation to aldehydes. The fluorine atom contributes to electronic modulation, improving metabolic stability in bioactive compounds. This compound is particularly valuable in medicinal chemistry for its potential as an intermediate in the development of fluorinated drug candidates. High purity and well-defined stereochemistry ensure reproducibility in research applications.
(5-Ethoxy-2-fluoro-3-methylphenyl)methanol structure
2091142-16-2 structure
Product Name:(5-Ethoxy-2-fluoro-3-methylphenyl)methanol
CAS No:2091142-16-2
MF:C10H13FO2
MW:184.21
CID:5076523
PubChem ID:131261700
Update Time:2025-06-13

(5-Ethoxy-2-fluoro-3-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Ethoxy-2-fluoro-3-methylphenyl)methanol
    • Inchi: 1S/C10H13FO2/c1-3-13-9-4-7(2)10(11)8(5-9)6-12/h4-5,12H,3,6H2,1-2H3
    • InChI Key: BCXKBJOKNGCPCA-UHFFFAOYSA-N
    • SMILES: C1(CO)=CC(OCC)=CC(C)=C1F

Computed Properties

  • Exact Mass: 184.08995782g/mol
  • Monoisotopic Mass: 184.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų

(5-Ethoxy-2-fluoro-3-methylphenyl)methanol Pricemore >>

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(5-Ethoxy-2-fluoro-3-methylphenyl)methanol Related Literature

Additional information on (5-Ethoxy-2-fluoro-3-methylphenyl)methanol

Recent Advances in the Study of (5-Ethoxy-2-fluoro-3-methylphenyl)methanol and Related Compound 2091142-16-2

The compound (5-Ethoxy-2-fluoro-3-methylphenyl)methanol and its related chemical entity, 2091142-16-2, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, especially in the synthesis of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings, methodologies, and implications associated with these compounds, based on recent peer-reviewed studies and industry reports.

Recent studies have highlighted the role of (5-Ethoxy-2-fluoro-3-methylphenyl)methanol as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the ethoxy and fluoro substituents, contribute to its reactivity and potential utility in medicinal chemistry. Researchers have explored its use in the development of enzyme inhibitors and receptor modulators, with promising results in preclinical models. The compound's ability to interact with specific biological targets has been a focal point of investigation, shedding light on its mechanism of action.

In parallel, the compound 2091142-16-2 has been identified as a structurally related analog with distinct pharmacological properties. Recent publications have detailed its synthesis and characterization, emphasizing its stability and bioavailability. Studies have demonstrated its efficacy in modulating specific signaling pathways, making it a candidate for further development in therapeutic applications. The compound's unique chemical profile has also sparked interest in its potential as a scaffold for the design of new drugs.

Methodologically, advancements in synthetic chemistry have enabled more efficient and scalable production of both (5-Ethoxy-2-fluoro-3-methylphenyl)methanol and 2091142-16-2. Techniques such as high-throughput screening and computational modeling have been employed to optimize their synthesis and evaluate their biological activity. These approaches have not only improved yield and purity but also facilitated a deeper understanding of their structure-activity relationships.

The results of these studies underscore the therapeutic potential of these compounds. For instance, (5-Ethoxy-2-fluoro-3-methylphenyl)methanol has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its utility in treating inflammatory diseases. Similarly, 2091142-16-2 has exhibited promising activity in oncology research, particularly in targeting cancer cell proliferation. These findings have been corroborated by in vitro and in vivo experiments, providing a solid foundation for future clinical trials.

In conclusion, the latest research on (5-Ethoxy-2-fluoro-3-methylphenyl)methanol and 2091142-16-2 highlights their significance in chemical biology and drug discovery. Their unique structural and pharmacological properties make them valuable tools for developing new therapeutic agents. Continued research in this area is expected to yield further insights into their applications and mechanisms, paving the way for innovative treatments in various medical fields.

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